Cas no 1244642-62-3 (5-Fluoro-6-(4-morpholinyl)-3-pyridinamine)

• Product Name: 5-Fluoro-6-(4-morpholinyl)-3-pyridinamine
• CAS No: 1244642-62-3
• MF: C₉H₁₂FN₃O
• MW: 197.209485054016
• MDL: MFCD20483154
• CID: 4564360
• Update Time: 2025-08-05

5-Fluoro-6-(4-morpholinyl)-3-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-morpholin-4-yl-pyridin-3-ylamine
• 5-Fluoro-6-(4-morpholinyl)-3-pyridinamine

• MDL： MFCD20483154
• Inchi： 1S/C9H12FN3O/c10-8-5-7(11)6-12-9(8)13-1-3-14-4-2-13/h5-6H,1-4,11H2
• InChI Key： QIOREUJKAIVQPG-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCOCC2)=C(F)C=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Fluoro-6-(4-morpholinyl)-3-pyridinamine

5-Fluoro-6-(4-morpholinyl)-3-pyridinamine (CAS No. 1244642-62-3)

5-Fluoro-6-(4-morpholinyl)-3-pyridinamine, also known by its CAS registry number 1244642-62-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridinamines, which are derivatives of pyridine with an amino group attached. The presence of a fluorine atom at the 5-position and a morpholinyl group at the 6-position imparts unique chemical and biological properties to this molecule.

The structure of 5-fluoro-6-(4-morpholinyl)-3-pyridinamine is characterized by a pyridine ring with substituents at positions 3, 5, and 6. The amino group at position 3 contributes to the basicity of the molecule, while the fluorine atom at position 5 introduces electron-withdrawing effects, potentially influencing its reactivity and stability. The morpholinyl group at position 6 is a saturated six-membered ring containing an oxygen atom and an amine group, which can participate in hydrogen bonding and other non-covalent interactions. These structural features make this compound a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of 5-fluoro-6-(4-morpholinyl)-3-pyridinamine as a building block in medicinal chemistry. Its ability to form stable complexes with metal ions has been explored in the context of designing new catalysts and sensors. Additionally, the compound has shown promise in modulating cellular signaling pathways, making it a valuable tool in pharmacological research.

In terms of synthesis, 5-fluoro-6-(4-morpholinyl)-3-pyridinamine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

The biological activity of 5-fluoro-6-(4-morpholinyl)-3-pyridinamine has been extensively investigated. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies indicate that this compound may exhibit selective cytotoxicity against cancer cells, making it a candidate for anticancer drug development.

In conclusion, 5-fluoro-6-(4-morpholinyl)-3-pyridinamine (CAS No. 1244642-62-3) is a versatile compound with diverse applications in chemistry and biology. Its unique structure and functional groups make it an attractive target for further research, particularly in the areas of drug discovery and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.